4,4'-Thiodianiline
4,4'-Thiodianiline
4,4′-Diaminodiphenyl sulfide is a diaminodiphenyl analog. On oral administration to rats, it induces haematological and pathological changes indicative of erythrocyte destruction. It has been reported to generate hydrogen peroxide in erythrocytes in vitro. Enzymatic oxidation of 4,4′-diaminodiphenyl sulfide to their sulfoxide derivatives in guinea pig liver homogenates has been reported.
4,4-Thiodianiline is a brown to violet colored solid aromatic amine that emits toxic fumes of nitrogen oxides, carbon monoxide, carbon dioxide, nitrogen and sulfur oxides when heated to decomposition. 4,4'-Thiodianiline is primarily used as a chemical intermediate in the production of certain dyes. Exposure to this substance is irritating to the respiratory tract and can result in methemoglobinemia causing headache, dizziness, weakness and can lead to shortness of breath, collapse and even death. 4,4'-Thiodianiline is a possible mutagen and is reasonably anticipated to be a human carcinogen. (NCI05)
4,4'-Thiodianiline is a substituted aniline.
4,4'-thiodianiline appears as needles or brown powder. (NTP, 1992)
4,4-Thiodianiline is a brown to violet colored solid aromatic amine that emits toxic fumes of nitrogen oxides, carbon monoxide, carbon dioxide, nitrogen and sulfur oxides when heated to decomposition. 4,4'-Thiodianiline is primarily used as a chemical intermediate in the production of certain dyes. Exposure to this substance is irritating to the respiratory tract and can result in methemoglobinemia causing headache, dizziness, weakness and can lead to shortness of breath, collapse and even death. 4,4'-Thiodianiline is a possible mutagen and is reasonably anticipated to be a human carcinogen. (NCI05)
4,4'-Thiodianiline is a substituted aniline.
4,4'-thiodianiline appears as needles or brown powder. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
139-65-1
VCID:
VC21031570
InChI:
InChI=1S/C12H12N2S/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-8H,13-14H2
SMILES:
C1=CC(=CC=C1N)SC2=CC=C(C=C2)N
Molecular Formula:
C12H12N2S
Molecular Weight:
216.3 g/mol
4,4'-Thiodianiline
CAS No.: 139-65-1
Cat. No.: VC21031570
Molecular Formula: C12H12N2S
Molecular Weight: 216.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4,4′-Diaminodiphenyl sulfide is a diaminodiphenyl analog. On oral administration to rats, it induces haematological and pathological changes indicative of erythrocyte destruction. It has been reported to generate hydrogen peroxide in erythrocytes in vitro. Enzymatic oxidation of 4,4′-diaminodiphenyl sulfide to their sulfoxide derivatives in guinea pig liver homogenates has been reported. 4,4-Thiodianiline is a brown to violet colored solid aromatic amine that emits toxic fumes of nitrogen oxides, carbon monoxide, carbon dioxide, nitrogen and sulfur oxides when heated to decomposition. 4,4'-Thiodianiline is primarily used as a chemical intermediate in the production of certain dyes. Exposure to this substance is irritating to the respiratory tract and can result in methemoglobinemia causing headache, dizziness, weakness and can lead to shortness of breath, collapse and even death. 4,4'-Thiodianiline is a possible mutagen and is reasonably anticipated to be a human carcinogen. (NCI05) 4,4'-Thiodianiline is a substituted aniline. 4,4'-thiodianiline appears as needles or brown powder. (NTP, 1992) |
|---|---|
| CAS No. | 139-65-1 |
| Molecular Formula | C12H12N2S |
| Molecular Weight | 216.3 g/mol |
| IUPAC Name | 4-(4-aminophenyl)sulfanylaniline |
| Standard InChI | InChI=1S/C12H12N2S/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-8H,13-14H2 |
| Standard InChI Key | ICNFHJVPAJKPHW-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1N)SC2=CC=C(C=C2)N |
| Canonical SMILES | C1=CC(=CC=C1N)SC2=CC=C(C=C2)N |
| Boiling Point | 361.0 °C |
| Colorform | Needles (from water) |
| Melting Point | 226 to 228 °F (NTP, 1992) 108.5 °C |
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